Cas no 1396850-05-7 (3-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one)

• Product Name: 3-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one
• CAS No: 1396850-05-7
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 5833355
• PubChem ID: 71802410
• Update Time: 2025-07-14

3-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dihydro-1H-isoquinoline-2-carbonyl)-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-6-one
• 3-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one
• 1396850-05-7
• F6404-1616
• AKOS024554122
• 3-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one

• Inchi： 1S/C17H17N3O2S/c21-15-5-7-18-17-20(15)10-14(11-23-17)16(22)19-8-6-12-3-1-2-4-13(12)9-19/h1-5,7,14H,6,8-11H2
• InChI Key： YGAFMCNCTYDXQV-UHFFFAOYSA-N
• SMILES： S1CC(C(N2CCC3=C(C2)C=CC=C3)=O)CN2C(=O)C=CN=C12

Computed Properties

• Exact Mass: 327.10414797g/mol
• Monoisotopic Mass: 327.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.3Ų

Additional information on 3-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one

Research Briefing on 3-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one (CAS: 1396850-05-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of heterocyclic compounds in drug discovery. Among these, the compound 3-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one (CAS: 1396850-05-7) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties.

The compound, characterized by its fused pyrimido-thiazinone scaffold tethered to a tetrahydroisoquinoline moiety, has attracted attention for its potential as a kinase inhibitor. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored its inhibitory effects on specific kinases implicated in cancer and inflammatory diseases. Molecular docking simulations and in vitro assays suggest that the compound exhibits high binding affinity to target kinases, with IC50 values in the nanomolar range.

In addition to its kinase inhibitory properties, preliminary research indicates that 1396850-05-7 may also modulate other biological pathways. For instance, a 2023 study demonstrated its ability to interfere with protein-protein interactions involved in neurodegenerative disorders. The compound's unique structural motif, combining rigidity and flexibility, allows it to penetrate the blood-brain barrier, making it a potential candidate for CNS-targeted therapies. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic profile.

The synthesis of 3-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one has been optimized in recent years, with several research groups reporting improved yields and purity. Key synthetic challenges, such as the stereoselective formation of the tetrahydroisoquinoline ring and the cyclization of the pyrimido-thiazinone core, have been addressed through innovative catalytic methods. These advancements have facilitated the production of gram-scale quantities for preclinical evaluation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline. The coming years are expected to yield critical data on its safety and efficacy profiles.

In conclusion, 3-(1,2,3,4-tetrahydroisoquinoline-2-carbonyl)-2H,3H,4H,6H-pyrimido[2,1-b][1,3]thiazin-6-one represents an exciting avenue for drug discovery, with potential applications in oncology, neurology, and inflammation. Continued research into its mechanism of action and structural optimization will be crucial for realizing its therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration in advancing such novel chemical entities from bench to bedside.